2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide
• InChI: InChI=1S/C15H16ClF2N3O/c1-10(16)14(22)20-12(11-5-3-2-4-6-11)9-13-19-7-8-21(13)15(17)18/h2-8,10,12,15H,9H2,1H3,(H,20,22)
• InChI Key: GLIMQVZSRHOLKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(CC1=NC=CN1C(F)F)C2=CC=CC=C2)Cl
• Molecular Formula: C15H16ClF2N3O
• Molecular Weight: 327.75 g/mol

Description

The compound “2-Chloro-N-[2-[1-(difluoromethyl)imidazol-2-yl]-1-phenylethyl]propanamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a difluoromethyl group, a phenyl group, and an amide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring, the introduction of the difluoromethyl group, and the coupling of the phenylethyl group. The exact synthesis route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring, the difluoromethyl group, and the amide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The imidazole ring, the difluoromethyl group, and the amide group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and boiling point, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties, potential uses, and safety profile.